Cas no 2138135-56-3 (Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl-)

• Product Name: Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl-
• CAS No: 2138135-56-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5278024
• PubChem ID: 165449075
• Update Time: 2025-06-13

Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl-
• 1-{bicyclo[3.2.0]heptan-6-yl}-N-methylmethanesulfonamide
• 2138135-56-3
• EN300-696708

• Inchi： 1S/C9H17NO2S/c1-10-13(11,12)6-8-5-7-3-2-4-9(7)8/h7-10H,2-6H2,1H3
• InChI Key： STEMCOUROBIHAX-UHFFFAOYSA-N
• SMILES： S(CC1CC2CCCC21)(NC)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±25.0 °C(Predicted)
• pka: 11.56±0.40(Predicted)

Additional information on Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl-

Introduction to Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- (CAS No. 2138135-56-3)

Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- (CAS No. 2138135-56-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate bicyclic structure and functional groups, presents a unique set of properties that make it a promising candidate for various applications in medicinal chemistry and drug design.

The molecular structure of Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- consists of a bicyclic framework with a methanesulfonamide substituent at the 6-position and an N-methyl group attached to the nitrogen atom of the sulfonamide group. This configuration imparts distinct chemical and pharmacological properties, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate biological pathways with high specificity and low toxicity. The bicyclic core of this compound resembles certain natural products and bioactive molecules, suggesting potential therapeutic applications in areas such as oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- is its ability to serve as a versatile building block for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological activity and improved pharmacokinetic profiles. For instance, modifications to the substituents on the bicyclic ring have been shown to influence binding affinity to target proteins, offering a means to fine-tune drug efficacy.

Recent studies have highlighted the potential of this compound in the development of small molecule inhibitors targeting enzyme-catalyzed reactions. The methanesulfonamide group, in particular, is known for its ability to form hydrogen bonds and salt bridges with biological targets, facilitating tight binding and high selectivity. This characteristic makes it an attractive moiety for designing drugs that interact with specific enzymes or receptors.

The N-methyl group in the structure also plays a crucial role in determining the compound's overall properties. It can influence solubility, metabolic stability, and interaction with biological targets. By varying the size and electronic properties of the substituents attached to this group, chemists can explore a wide range of pharmacological profiles.

In addition to its structural versatility, Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- has shown promise in preclinical studies as a lead compound for further development. Initial experiments have demonstrated its ability to modulate key signaling pathways involved in disease progression. For example, researchers have observed inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis methods, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its binding affinity to target proteins and enzymes, while in vivo studies have explored its efficacy and safety profiles in animal models of disease. These studies have provided valuable insights into its potential therapeutic applications and have guided further optimization efforts.

One notable finding from recent research is the compound's ability to exhibit dual functionality—interacting with multiple targets or pathways simultaneously. This property is particularly advantageous in drug design as it can lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects. The precise arrangement of functional groups on the bicyclic core allows for such interactions, making it a valuable scaffold for developing multifaceted drugs.

The future prospects for Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- are promising, with ongoing research aimed at expanding its therapeutic potential across various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to novel drug candidates derived from this versatile scaffold.

In conclusion, Bicyclo[3.2.0]heptane-6-methanesulfonamide, N-methyl- (CAS No. 2138135-56-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its potential as a lead compound for drug development underscores the importance of exploring novel scaffolds and functional groups in designing next-generation therapeutics.